2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H21N3O4S2/c1-27-17-7-3-14(4-8-17)12-21-19(24)11-16-13-28-20(23-16)22-15-5-9-18(10-6-15)29(2,25)26/h3-10,13H,11-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: UYQOLOMUZMKPHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)NC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol
• CAS No.: 1040658-96-5

Description

The compound 2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide is a thiazole-based acetamide derivative. Its structure features a 1,3-thiazole core substituted at position 4 with a methylene group linked to an acetamide moiety. The acetamide nitrogen is further substituted with a 4-methoxybenzyl group, while the thiazole ring bears a 4-methanesulfonylphenylamino group at position 2. Structural analogs in the literature highlight its relevance in medicinal chemistry, particularly in targeting inflammation, cancer, and microbial pathogens .

Biological Activity

The compound 2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-methoxyphenyl)methyl]acetamide is a thiazole derivative that has garnered attention for its potential biological activities. Its unique structure, featuring both thiazole and methanesulfonamide moieties, suggests diverse pharmacological properties. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The molecular formula of the compound is $C_{20}H_{21}N_{3}O_{4}S_{2}$, with a molecular weight of 431.5 g/mol. The structure includes:

• A thiazole ring which is known for its role in various biological activities.
• A methanesulfonamide group that enhances solubility and reactivity.
• An acetanilide moiety which is often associated with analgesic and anti-inflammatory properties.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including:

• Formation of the thiazole ring.
• Introduction of the methanesulfonyl and acetamido groups.
• Final purification and characterization using techniques such as NMR and mass spectrometry.

Antimicrobial Activity

Research indicates that derivatives similar to this compound exhibit significant antimicrobial properties. For instance, compounds containing the 2-mercaptobenzothiazole moiety have shown promising antibacterial activity against various strains, including E. coli and S. aureus . The synthesized compound was tested against Gram-positive and Gram-negative bacteria, demonstrating effectiveness comparable to standard antibiotics like levofloxacin.

Table 1: Antibacterial Activity Summary

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2b	E. coli	25 μg/100 μL
2c	S. aureus	50 μg/100 μL
2i	B. subtilis	Lower than levofloxacin

Anticancer Potential

There is emerging evidence supporting the anticancer potential of thiazole derivatives. Studies have indicated that these compounds may inhibit cancer cell proliferation by targeting specific enzymes involved in cell signaling pathways . The exact mechanisms remain under investigation but may involve modulation of gene expression related to tumor growth.

Preliminary studies suggest that the compound interacts with various biological targets:

• Enzyme Inhibition: It may inhibit enzymes involved in metabolic pathways, affecting cell survival and proliferation.
• Cell Signaling Modulation: The compound could alter signaling pathways critical for cancer progression or bacterial resistance mechanisms.

Case Studies

Recent studies have highlighted the efficacy of similar thiazole derivatives in vivo:

• Diabetic Rat Models: Compounds were tested for their ability to improve insulin sensitivity and reduce blood glucose levels in diabetic models, indicating a potential role in metabolic disorders .
• Antibiofilm Activity: Certain derivatives demonstrated significant antibiofilm activity against bacterial strains, suggesting their utility in treating chronic infections where biofilms are prevalent .

Comparison with Similar Compounds

Table 1: Structural Comparison

Compound Name	Core Structure	Substituents at Key Positions	Biological Activity (Reported)
Target Compound	1,3-Thiazole	- 2-position: 4-methanesulfonylphenylamino - 4-position: Acetamide with 4-methoxybenzyl	Not explicitly reported
2-{[4-Amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide ()	1,2,4-Triazole	- 3-position: 4-methylphenyl - Acetamide with 4-phenoxyphenyl	Not specified
2-{[4-Amino-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide ()	1,2,4-Triazole	- 3-position: Trifluoromethyl - Acetamide with 4-methoxyphenyl	Antitumor potential (inferred)
2-{2-[3-(Benzothiazol-2-ylamino)-4-oxo-2-thioxo-thiazolidin-5-ylidenemethyl]-4-chloro-phenoxy}-N-(4-methoxyphenyl)-acetamide ()	Thiazolidinone-thiazole hybrid	- Benzothiazole and chloro-substituted phenyl - Acetamide with 4-methoxyphenyl	Antitumor (logGI₅₀ = -5.38)

Key Observations :

• The methanesulfonyl group in the target compound may enhance solubility and metabolic stability compared to methyl or trifluoromethyl groups in analogs .
• The 4-methoxybenzyl substituent is shared with and , suggesting a preference for targeting receptors sensitive to hydrophobic/aromatic interactions .
• Triazole-based analogs () lack the thiazole ring but retain sulfanyl-acetamide linkages, which are critical for hydrogen bonding and enzyme inhibition .

Physicochemical Properties

Table 2: Inferred Physicochemical Properties

Property	Target Compound	(CF₃-substituted)	(Benzothiazole hybrid)
Molecular Weight	~450–470 g/mol (estimated)	375.3 g/mol	585.1 g/mol
Polar Groups	Methanesulfonyl, methoxy, amide	Trifluoromethyl, methoxy, amide	Thioxo, chloro, benzothiazole
LogP (Estimated)	Moderate (~2.5–3.5)	Higher (~3.0–4.0 due to CF₃)	High (~4.5–5.5)
Solubility	Moderate (polar substituents)	Low (CF₃ increases hydrophobicity)	Very low (bulky aromatic groups)

Key Observations :

• The methanesulfonyl group in the target compound likely improves aqueous solubility compared to ’s trifluoromethyl group .

Key Observations :

• The 4-methoxybenzyl group, common in , and the target compound, correlates with enhanced binding to hydrophobic enzyme pockets .
• Thiazole cores (target compound, ) show superior antitumor activity compared to triazole analogs, possibly due to improved π-π stacking with biological targets .